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Introduction to the Technology

The global phase-out of per- and poly-fluoroalkyl substances (PFAS) has created an urgent need for high-
performance, durable, and eco-friendly water-repellent finishes [1]. Hybrid organic-inorganic coatings,
fabricated through the sol-gel process, present a viable and sustainable alternative [2]. Within this domain,
octyl silane derivatives, such as triethoxy(octyl)silane, are key components for imparting hydrophobicity

without environmental concerns [3].

This technology functions on a dual mechanism: creating nanoscale surface roughness and lowering the
surface energy of the fabric [1] [3]. The hybrid silica/PDMS (Polydimethylsiloxane) coating forms a
uniform, adherent layer, making it suitable for both natural (e.g., cotton) and synthetic (e.g., polyester)

textiles [1].

Performance Data and Comparison

The table below summarizes key performance metrics for an octyl silane-based hybrid finish compared to a

commercial fluorinated control, as demonstrated on cotton and polyester fabrics [1].

Table 1: Performance Summary of Octyl Silane-Based Hybrid Finish vs. Fluorinated Control
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. Treated Treated Fluorinated

Performance Metric Test Method )
Cotton Polyester Control (Typical)

Static Water Contact Static Contact 130° 145° Similar or lower

Angle Angle

Spray Rating (After 5 ISO 4920 5/5 5/5 5/5

washes)

Water/Alcohol AATCC 193 Grade 7 Grade 7 Outperformed or

Repellence (After 5 equaled

washes)

Water-Vapour Water-vapour <5% <5% Data not specified

Permeability Loss transmission

Bending Stiffness Bending stiffness Marginal Marginal Data not specified
increase increase

The data confirms that the octyl silane-based finish provides high hydrophobicity and exceptional

durability, maintaining top-tier performance after multiple washing cycles. A key advantage is its minimal

impact on fabric comfort, with very little change in breathability and hand feel [1].

Experimental Protocol: Pad-Dry-Cure Application

The following detailed protocol is adapted from research applying a hybrid finish of triethoxy(octyl)silane
(OS) in an amino-terminated polydimethylsiloxane (APT-PDMS) aqueous dispersion to plain-weave cotton

and polyester fabrics [1] [4].

Materials and Equipment

e Textile Substrate: Plain-weave cotton or polyester fabric.
e Chemical Precursors: Triethoxy(octyl)silane (OS) and amino-terminated polydimethylsiloxane (APT-

PDMS) aqueous dispersion.
¢ Equipment: Padder (laboratory or industrial), drying oven, curing oven, standard laboratory
glassware for sol preparation.
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Sol-Gel Formulation and Fabric Treatment Procedure

Click to download full resolution via product page

Figure 1: A flowchart illustrating the key stages of the sol-gel formulation and treatment process.

¢ Sol Preparation: The hybrid sol is obtained by the in situ hydrolysis—condensation of
triethoxy(octyl)silane in an APT-PDMS aqueous dispersion [1] [4]. The process is water-borne,
aligning with eco-friendly principles.
¢ Fabric Application via Pad-Dry-Cure:
o Impregnation: The fabric is passed through the prepared sol using a padder to ensure
complete saturation, typically with a wet pick-up of 70-80%.
o Drying: The impregnated fabric is dried at an elevated temperature (e.g., 80-100°C for 2-5
minutes) to remove water and initiate polycondensation.
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o Curing: The fabric is cured at a higher temperature (e.g., 120-150°C for 1-3 minutes) to
complete the cross-linking reactions, forming a robust, adherent hybrid network on the fiber
surfaces [1].

Characterization and Testing Methods

o Wettability: Assess via static contact angle, ISO 4920 spray rating, and AATCC 193 water/alcohol
repellence tests [1].
e Durability: Evaluate through repeated laundering cycles using standard methods like ISO 105-C10

[1].

e Comfort and Handle: Measure water-vapour transmission rate for breathability and bending stiffness
for hand feel [1].

¢ Morphology and Chemistry: Characterize using SEM-EDS, ATR-FTIR, and Raman spectroscopy

[1].

Discussion and Best Practices

e Advantages over Alternatives: Compared to long-chain alkanes or acrylates, silicone-octyl silane
hybrids offer better flexibility and a softer hand feel [1]. Unlike pure silicone finishes, the hybrid
organic-inorganic structure confers superior adhesion and durability to washing [1].

¢ Regulatory Alignment: This technology directly addresses stringent upcoming regulations in the EU,
California, and France that will prohibit PFAS in textiles [1].

e Scalability: The pad-dry-cure method is already widely established in the textile industry, making
this technology highly suitable for industrial scale-up without significant new capital investment [1].

Conclusions

Octyl silane-based hybrid finishes applied via the sol-gel process represent a high-performance, durable,
and industrially viable alternative to PFAS chemistry. They successfully impart excellent water repellency
to both cotton and polyester while preserving comfort properties, fulfilling the dual demands of performance

and environmental sustainability for outdoor apparel and technical textiles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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